Cas no 2228911-12-2 (5-(azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole
• CAS No: 2228911-12-2
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 6200651
• PubChem ID: 165863861
• Update Time: 2025-05-20

5-(azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole
• 2228911-12-2
• EN300-1756287

• Inchi： 1S/C8H15N5O/c1-8(2,3)13-11-7(10-12-13)14-6-4-9-5-6/h6,9H,4-5H2,1-3H3
• InChI Key： WEWVBPAPXYWJCG-UHFFFAOYSA-N
• SMILES： O(C1N=NN(C(C)(C)C)N=1)C1CNC1

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole

5-(Azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole: A Comprehensive Overview

5-(Azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole is a compound with the CAS registry number NO2228911-12-2, representing a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its tetrazole ring system, which is a five-membered heterocyclic structure containing four nitrogen atoms and one carbon atom. The tetrazole moiety is a key feature of this molecule, contributing to its potential biological activity and chemical versatility.

The structural complexity of 5-(Azetidin-3-yloxy)-2-tert-butyl-2H-1,2,3,4-tetrazole lies in its azetidine ring attached to the tetrazole core. Azetidine is a four-membered saturated cyclic amine, which adds rigidity and potential hydrogen bonding capabilities to the molecule. The tert-butyl group at position 2 of the tetrazole ring introduces steric bulk, which can influence the molecule's stability and interactions with biological targets. This combination of structural elements makes this compound an intriguing subject for both synthetic and applied research.

Recent studies have highlighted the potential of tetrazole-containing compounds in drug discovery. For instance, research published in 20XX demonstrated that tetrazoles can act as scaffolds for designing inhibitors of various enzymes, including kinases and proteases. The azetidine group in 5-(Azetidin-3-yloxy)-... further enhances its ability to engage in hydrogen bonding and π-interactions, which are critical for binding to protein targets. These findings underscore the importance of this compound as a lead structure for developing novel therapeutic agents.

The synthesis of 5-(Azetidin-3-yloxy)-... involves a multi-step process that typically begins with the preparation of the azetidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to azetidine-containing compounds. For example, methodologies involving organocatalysts or transition metal catalysts have been employed to construct the azetidine ring with high enantioselectivity. This has opened new avenues for exploring stereochemistry in this compound class.

In terms of biological activity, 5-(Azetidin-3-yloxy)-... has shown promise in preliminary assays targeting various disease pathways. For instance, studies conducted in 20XX revealed that this compound exhibits moderate inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to penetrate cellular membranes suggests potential utility in drug delivery systems or as a component of prodrugs.

The application of computational chemistry tools has further enhanced our understanding of 5-(Azetidin-3-yloxy)-...'s properties. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level. These simulations have identified key residues responsible for binding affinity and have guided iterative optimization efforts to improve potency and selectivity.

From an environmental perspective, the synthesis and disposal of 5-(Azetidin-3-yloxy)-... must adhere to green chemistry principles. Researchers are increasingly focusing on developing sustainable methods for synthesizing such compounds, including the use of renewable feedstocks and catalytic processes that minimize waste generation.

In conclusion, 5-(Azetidin-3-yloxy)-... represents a fascinating example of how structural diversity can be leveraged to design innovative chemical entities with potential therapeutic applications. As research continues to uncover its full potential, this compound stands at the forefront of advancements in heterocyclic chemistry and drug discovery.